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Compound of Interest

Compound Name: E235

Cat. No.: B1663354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of E235, also known as Natamycin. The following procedural guidance is designed to ensure

the safe operational use and disposal of this antifungal agent in a laboratory setting, building on

a foundation of trust and value beyond the product itself.

Quantitative Data Summary
For ease of reference and comparison, the following table summarizes key quantitative data for

Natamycin (E235).
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Parameter Value Reference

Chemical Name Natamycin [1][2][3][4]

Synonyms Pimaricin, E235 [1][2][4]

CAS Number 7681-93-8 [5][6]

Molecular Formula C₃₃H₄₇NO₁₃ [4]

Molecular Weight 665.74 g/mol [4]

Oral LD₅₀ (Rat)
>2000 mg/kg bw[7], 2,730

mg/kg[5]

Dermal LD₅₀ (Rat) >5050 mg/kg bw [7]

Inhalation LC₅₀ (Rat) >2.39 mg/L (4-hour exposure) [7]

GHS Classification
Not classified as a hazardous

substance or mixture.[6]

ADME
Minimally absorbed by the

human digestive tract.[3]

Solubility
Practically insoluble in water.

[4]

Operational Plan: Handling E235 (Natamycin)
Powder
This step-by-step guide outlines the procedure for the safe handling of Natamycin powder in a

laboratory environment.

Pre-Handling Preparations
Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the

planned experiment.

Designated Area: All handling of Natamycin powder should occur in a designated area, such

as a chemical fume hood or a powder containment hood, to minimize inhalation exposure.
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Personal Protective Equipment (PPE): All personnel must don the appropriate PPE as

detailed below.

Emergency Equipment: Ensure that a fully stocked spill kit, eyewash station, and safety

shower are readily accessible.

Required Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Wear nitrile gloves. Change gloves immediately if they become

contaminated.

Body Protection: A lab coat must be worn.

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization

outside of a containment hood, a NIOSH-approved respirator may be necessary.

Handling Procedure
Weighing:

Tare a clean, tared weighing vessel inside the containment hood.

Carefully open the Natamycin container.

Use a clean, dedicated spatula to transfer the desired amount of powder to the weighing

vessel.

Avoid creating dust by handling the powder gently.

Solubilization (if applicable):

If preparing a solution, add the solvent to the vessel containing the Natamycin powder

slowly to avoid splashing.

Gently swirl or stir the mixture to dissolve the powder.

Post-Handling:
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Securely close the Natamycin container.

Wipe down the work surface and any equipment used with a damp cloth.

Dispose of all contaminated materials as outlined in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Disposal Plan
The disposal of E235 (Natamycin) and associated contaminated materials must be conducted

in accordance with local, state, and federal regulations.

Unused Product: Unused Natamycin should be disposed of as chemical waste. Do not

dispose of it down the drain or in the regular trash.

Contaminated Materials:

Solid Waste: All contaminated solid waste, including gloves, weighing paper, and

disposable lab coats, should be collected in a designated, labeled hazardous waste

container.

Liquid Waste: Solutions containing Natamycin should be collected in a labeled hazardous

waste container. Do not mix with other waste streams unless compatibility has been

confirmed.

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste containers.

Visual Workflow for Safe Handling of E235
(Natamycin)
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Caption: Workflow for the safe handling of E235 (Natamycin) from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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